1-(3-Chloro-2-fluorophenyl)cyclopentanemethanamine

Specification

• Molecular Formula: C12H15ClFN
• Molecular Weight: 227.70 g/mol
• IUPAC Name: [1-(3-chloro-2-fluorophenyl)cyclopentyl]methanamine
• Standard InChI: InChI=1S/C12H15ClFN/c13-10-5-3-4-9(11(10)14)12(8-15)6-1-2-7-12/h3-5H,1-2,6-8,15H2
• Standard InChI Key: XCQCYIZQEVBSDY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CN)C2=C(C(=CC=C2)Cl)F

Introduction

Structural and Molecular Characteristics

Molecular Architecture

The compound features a cyclopentane ring attached to a methanamine group (-CH₂NH₂) at the 1-position, while the phenyl ring at the 3-chloro-2-fluoro position introduces steric and electronic complexity. The IUPAC name [1-(3-chloro-2-fluorophenyl)cyclopentyl]methanamine reflects this arrangement. Key structural parameters include:

Property	Value
Molecular Formula	C₁₂H₁₅ClFN
Molecular Weight	227.70 g/mol
InChI Key	GTXTXUQMKSGFDO-UHFFFAOYSA-N
Canonical SMILES	C1CCC(C1)(CN)C2=C(C=CC=C2Cl)F

The chlorine and fluorine substituents on the phenyl ring create an electron-deficient aromatic system, enhancing electrophilic substitution reactivity.

Synthesis and Manufacturing

Synthetic Routes

The primary synthesis method involves reacting 3-chloro-2-fluorobenzyl chloride with cyclopentylamine under controlled alkaline conditions. The mechanism proceeds via nucleophilic attack of the amine on the benzyl chloride’s electrophilic carbon, yielding the target compound with a reported purity >95%.

Key Reaction Parameters:

• Solvent: Dichloromethane or THF

• Temperature: 0–25°C

• Catalyst: Triethylamine (base)

Alternative pathways include:

• Friedel-Crafts Alkylation: Using cyclopentanol and 3-chloro-2-fluorobenzene derivatives.

• Reductive Amination: Condensing cyclopentanone with 3-chloro-2-fluoroaniline followed by reduction.

Purification and Yield Optimization

Chromatographic techniques (e.g., silica gel column chromatography) are employed to isolate the compound, with yields averaging 60–75%. Recrystallization from ethanol/water mixtures improves purity to >98%.

Chemical Reactivity and Stability

Oxidation Reactions

The amine group undergoes oxidation to form nitroso or nitro derivatives under acidic conditions (e.g., H₂O₂/HCl). For example:
$\text{R-NH}_2 + \text{H}_2\text{O}_2 \rightarrow \text{R-NO} + 2\text{H}_2\text{O}$
This reactivity is critical for prodrug design in pharmaceuticals.

Substitution Reactions

Electrophilic aromatic substitution occurs preferentially at the 4-position of the phenyl ring due to the meta-directing effects of chlorine and fluorine. Halogenation and nitration reactions have been demonstrated in vitro.

Stability Profile

The compound is stable under inert atmospheres but degrades in the presence of UV light or strong oxidizers. Storage recommendations include amber glass containers at 2–8°C.

Comparative Analysis with Structural Analogs

The compound’s dual halogenation distinguishes it from related derivatives:

Compound	Substituents	Key Differences
1-(2-Chlorophenyl)cyclopentanemethanamine	Cl at 2-position	Reduced electron-withdrawing effects
1-(3-Fluorophenyl)cyclopentanemethanamine	F at 3-position	Lower steric hindrance
1-(2,6-Difluorophenyl)cyclopentanemethanamine	F at 2,6-positions	Enhanced metabolic stability

The 3-chloro-2-fluoro configuration optimizes receptor binding by balancing electronic and steric factors.

Industrial and Research Applications

Medicinal Chemistry

The compound serves as a scaffold for developing:

• Antidepressants: Via serotonin reuptake inhibition.

• Antiparkinsonian Agents: Through dopamine receptor modulation.

Material Science

Its rigid cyclopentane backbone makes it a candidate for liquid crystal precursors or polymer crosslinkers.